5-Methyl-5-(3-phenanthryl)hydantoin
Overview
Description
Bagrosin is a member of phenanthrenes.
Scientific Research Applications
Role in Medicinal Chemistry
5-Methyl-5-(3-phenanthryl)hydantoin is part of the hydantoin compound family, which is known for its diverse applications in medicinal chemistry. Hydantoins, including this compound, are recognized for their significant role in the development of various therapeutic agents due to their versatile biological and pharmacological activities. The scaffold of hydantoin, with its non-aromatic five-membered heterocycle, is a preferred structure in drug discovery, contributing to the development of a number of medications across different therapeutic areas (Shaikh et al., 2023).
Pharmacological Significance
Hydantoins, including derivatives like this compound, exhibit a broad range of pharmacological activities. These compounds are explored for their potential in therapeutic and agrochemical applications, demonstrating efficacy in various domains. The pharmacological significance of hydantoins extends to their role in the synthesis of non-natural amino acids and their conjugates, which hold promise for medical applications. This showcases the compound's importance in the synthesis of key pharmacological agents (Shaikh et al., 2023).
Chemical and Enzymatic Synthesis
The chemical and enzymatic synthesis of hydantoins, including this compound, is a critical aspect of their research applications. The Bucherer-Bergs reaction is prominently discussed as a method for the production of hydantoin, highlighting the compound's relevance in the preparation of new organic compounds with potential therapeutic applications. This synthesis process is essential for the development of hydantoins as key intermediates in the production of valuable pharmaceuticals (Shaikh et al., 2023).
Properties
CAS No. |
3784-92-7 |
|---|---|
Molecular Formula |
C18H14N2O2 |
Molecular Weight |
290.3 g/mol |
IUPAC Name |
5-methyl-5-phenanthren-3-ylimidazolidine-2,4-dione |
InChI |
InChI=1S/C18H14N2O2/c1-18(16(21)19-17(22)20-18)13-9-8-12-7-6-11-4-2-3-5-14(11)15(12)10-13/h2-10H,1H3,(H2,19,20,21,22) |
InChI Key |
ALBRKUHVWDVWRO-UHFFFAOYSA-N |
SMILES |
CC1(C(=O)NC(=O)N1)C2=CC3=C(C=CC4=CC=CC=C43)C=C2 |
Canonical SMILES |
CC1(C(=O)NC(=O)N1)C2=CC3=C(C=CC4=CC=CC=C43)C=C2 |
| 3784-92-7 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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